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Compound of Interest

Compound Name: 2-Naphthoyl chloride

Cat. No.: B145925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for 2-Naphthoyl chloride (CAS No.

2243-83-6), a reactive acyl chloride widely used in organic synthesis, particularly in the

development of pharmaceuticals, agrochemicals, and specialty chemicals.[1] Due to its

hazardous nature, a thorough understanding of its properties and safe handling procedures is

critical for all personnel working with this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Naphthoyl chloride is presented

below. This data is essential for the safe design of experiments and for understanding its

behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₁₁H₇ClO [1][2]

Molecular Weight 190.63 g/mol [1][2][3]

Appearance
White to pale yellow to orange

powder or solid
[1][4]

Melting Point 49 - 54 °C (120.2 - 129.2 °F) [1][4]

Boiling Point
156 - 158 °C (312.8 - 316.4 °F)

@ 7 mmHg306 °C (582.8 °F)
[1][4]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Solubility Soluble in Toluene [5]

Vapor Pressure 0.000726 mmHg at 25°C [5]

Density 1.1664 g/cm³ (rough estimate) [5]

Hazard Identification and Classification
2-Naphthoyl chloride is classified as a hazardous chemical and requires careful handling.[4] It

is crucial to be aware of its primary hazards to implement appropriate safety measures.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B

H314 - Causes severe skin

burns and eye damage.[2][3]

[4][6]

Serious Eye Damage/Eye

Irritation
Category 1

H318 - Causes serious eye

damage.[3][4]

Corrosive to Metals -
H290 - May be corrosive to

metals.[6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
-
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Signal Word: Danger[2][4]

Toxicological Information
While detailed toxicological studies are not extensively reported in the provided safety data

sheets, the primary toxicological concern is its corrosive nature. No acute toxicity information is

available for this product.[2] The toxicological properties have not been fully investigated.[2]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 2-Naphthoyl chloride to

prevent exposure and ensure a safe laboratory environment.

4.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields and a face shield. Use

equipment for eye protection tested and approved under appropriate government standards

such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[3]

[4] Handle with gloves, which must be inspected prior to use.[3]

Respiratory Protection: Use a NIOSH-approved respirator or equivalent if exposure limits are

exceeded or if irritation or other symptoms are experienced.[3]

4.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

[4]

Ensure eyewash stations and safety showers are close to the workstation location.[4]

4.3. Handling Procedures

Do not breathe dust, fume, gas, mist, vapors, or spray.[4]

Wash face, hands, and any exposed skin thoroughly after handling.[2][4]
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Avoid contact with skin, eyes, and clothing.[2]

Do not allow contact with water.[2][4]

Avoid dust formation.[2][4]

4.4. Storage Conditions

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4]

Store in a corrosive resistant container with a resistant inner liner.[6]

Keep away from water or moist air as the product is moisture-sensitive and water-reactive.[2]

[4] Contact with water liberates toxic gas.[2][4]

Store under an inert gas atmosphere.[1][6] Recommended storage temperature is between 2

- 8 °C.[1]

Incompatible materials to avoid are strong oxidizing agents.[2][4]

Emergency Procedures
Immediate and appropriate response is critical in case of accidental exposure or release.
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Exposure Route First Aid Measures

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Immediate medical attention is

required.[2][4]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove all contaminated

clothing. Immediate medical attention is

required.[2][4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[2][4]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. Rinse mouth

with water.[3][4]

5.1. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Contact with water liberates toxic gas.[2][4] Thermal decomposition can

lead to the release of irritating gases and vapors, including carbon monoxide, carbon

dioxide, and hydrogen chloride gas.[3][4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][4]

5.2. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Evacuate personnel to safe areas. Keep people away from and upwind of the spill.[3][4]

Environmental Precautions: Do not let the product enter drains.[3]
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Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Do

not expose the spill to water.[4] Avoid creating dust.[3][4]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Experimental Protocols
The safety data sheets do not provide detailed experimental protocols for the determination of

the reported physical and chemical properties. These values are typically determined using

standardized methods, such as those established by the OECD (Organisation for Economic

Co-operation and Development) or other relevant regulatory bodies. For instance, flash point is

often determined using a closed-cup method.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Naphthoyl
chloride, from initial hazard assessment to emergency response.
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Workflow for Safe Handling of 2-Naphthoyl Chloride

Preparation & Assessment

Handling & Storage

Emergency Response

Response Actions

Hazard Identification
(Corrosive, Water-Reactive)

Select Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Safe Handling Procedures
(Avoid Inhalation/Contact, No Water)

Proper Storage
(Cool, Dry, Inert Gas, Tightly Sealed) Accidental Spill Personal Exposure Fire Incident

Evacuate, Ventilate,
Contain (No Water), Collect

Use Eyewash/Shower,
Remove Contaminated Clothing,

Seek Medical Attention

Use Appropriate Extinguisher
(Dry Chemical, CO2), Wear SCBA

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Naphthoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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